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Compound of Interest

Compound Name: (1-Isothiocyanatoethyl)benzene

Cat. No.: B1669781 Get Quote

An In-depth Examination of a Promising Bioactive Compound for Drug Discovery and

Development

This technical guide provides a comprehensive overview of (1-Isothiocyanatoethyl)benzene,

a member of the isothiocyanate class of compounds, for researchers, scientists, and

professionals in drug development. This document consolidates key information on its chemical

properties, synthesis, and biological activities, with a focus on its potential as a therapeutic

agent. Detailed experimental protocols and quantitative data are presented to facilitate further

investigation and application of this compound.

Chemical and Physical Properties
(1-Isothiocyanatoethyl)benzene, also known as α-methylbenzyl isothiocyanate, is an

aromatic isothiocyanate. Its chemical structure features a benzene ring attached to an ethyl

group, which in turn is bonded to the isothiocyanate functional group (-N=C=S). This structure

is closely related to phenethyl isothiocyanate (PEITC), a well-studied natural compound found

in cruciferous vegetables, differing by the presence of a methyl group on the ethyl chain. This

structural difference may influence its biological activity and pharmacokinetic profile.

Table 1: Chemical and Physical Properties of (1-Isothiocyanatoethyl)benzene
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Property Value Reference

IUPAC Name
(1-

isothiocyanatoethyl)benzene
N/A

Synonyms
α-Methylbenzyl isothiocyanate,

1-Phenylethyl isothiocyanate
[1]

CAS Number

32393-32-1 (racemic), 24277-

44-9 (R-enantiomer), 24277-

43-8 (S-enantiomer)

[2][3][4]

Molecular Formula C₉H₉NS [1]

Molecular Weight 163.24 g/mol [4]

Appearance Colorless oil [5]

Boiling Point 55-56 °C at 2.5 mmHg

Density 1.045 g/mL at 20 °C

Refractive Index n20/D 1.513

Solubility
Soluble in organic solvents,

limited solubility in water.
N/A

Synthesis and Purification
(1-Isothiocyanatoethyl)benzene can be synthesized from its corresponding amine, 1-

phenylethanamine. A common method involves the reaction of the amine with carbon disulfide

in the presence of a base to form a dithiocarbamate salt, which is then treated with a

desulfurizing agent.

Experimental Protocol: Synthesis of (R)-1-
Isothiocyanatoethylbenzene[5]
Materials:

(R)-1-Phenylethanamine
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Carbon disulfide (CS₂)

Triethylamine (Et₃N) or N-methylmorpholine (NMM)

4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium toluene-4-sulfonate

(DMT/NMM/TsO⁻)

Dichloromethane (DCM)

Hexane

Hydrochloric acid (1 N)

Magnesium sulfate (MgSO₄)

Procedure:

To a solution of (R)-1-phenylethanamine (1 equivalent) in dichloromethane, add triethylamine

or N-methylmorpholine (3 equivalents) and carbon disulfide (3 equivalents).

Stir the reaction mixture at room temperature for 5 minutes to form the dithiocarbamate

intermediate.

Add DMT/NMM/TsO⁻ (1 equivalent) to the reaction mixture.

Heat the reaction mixture in a microwave reactor at 90°C for 3 minutes.

After cooling, dilute the reaction mixture with dichloromethane and wash with water, followed

by 1 N HCl, and again with water.

Dry the organic layer over anhydrous MgSO₄ and concentrate under reduced pressure.

Purification
The crude product can be purified by flash chromatography on silica gel using hexane as the

eluent to yield pure (R)-1-isothiocyanatoethylbenzene as a colorless oil.[5]
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Characterization Data for (R)-1-
Isothiocyanatoethylbenzene[5]

¹H NMR (700 MHz, CDCl₃): δ = 7.41–7.38 (m, 2 H, CHₐᵣ), 7.34–7.32 (m, 3 H, CHₐᵣ), 4.92 (q,

J = 6.8 Hz, 1 H, CHNCS), 1.68 (d, J = 6.8 Hz, 3 H, CH₃).

¹³C NMR (176 MHz, CDCl₃): δ = 140.3 (s, Cₐᵣ), 132.5 (s, NCS), 129.0 (s, 2 × CₐᵣH), 128.3 (s,

CₐᵣH), 125.5 (s, 2 × CₐᵣH), 57.2 (s, CHNCS), 25.1 (s, CH₃).

Optical Rotation: [α]²⁵D −18.1 (c 1.0, CHCl₃).

Biological Activity and Mechanism of Action
While specific research on (1-isothiocyanatoethyl)benzene is limited, the biological activities

of the broader isothiocyanate class, particularly the closely related phenethyl isothiocyanate

(PEITC), have been extensively studied. Isothiocyanates are known for their chemopreventive

and therapeutic effects, primarily attributed to their ability to induce phase II detoxification

enzymes, promote apoptosis, and inhibit cell proliferation in cancer cells.

Anticancer Activity
Isothiocyanates have demonstrated significant anticancer properties in various cancer models.

They can inhibit the growth of tumor cells and induce apoptosis through multiple signaling

pathways. The cytotoxic effects are often selective for cancer cells, with less toxicity observed

in normal cells.

Table 2: In Vitro Cytotoxicity of Related Isothiocyanates
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Compound Cell Line IC₅₀ (µM)
Exposure Time
(h)

Reference

Benzyl

isothiocyanate

CLBL-1 (Canine

B-cell lymphoma)
3.63 ± 0.21 16 [6]

Benzyl

isothiocyanate

CLB70 (Canine

B-cell leukemia)
3.78 ± 0.21 16 [6]

Phenethyl

isothiocyanate

CaSki (Cervical

cancer)
~25 24 [7]

Sulforaphane
OECM-1 (Oral

cancer)
5.7 Not specified [8]

Sulforaphene

HepG2

(Hepatocellular

carcinoma)

33.8 72 [8]

Note: Data for (1-isothiocyanatoethyl)benzene is not currently available. The table presents

data for structurally related isothiocyanates to provide a comparative context for potential

potency.

Signaling Pathways
The anticancer effects of isothiocyanates are mediated through the modulation of several key

signaling pathways.

Induction of Apoptosis: Isothiocyanates can induce apoptosis by increasing the production of

reactive oxygen species (ROS), leading to cellular stress and activation of caspase

cascades.[7][9] This process involves both intrinsic and extrinsic apoptotic pathways.

Cell Cycle Arrest: These compounds can cause cell cycle arrest at various checkpoints,

thereby inhibiting the proliferation of cancer cells.

MAPK Pathway: Isothiocyanates have been shown to modulate the mitogen-activated

protein kinase (MAPK) signaling pathway, which is crucial for cell growth and survival.[6]
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Inhibition of Aldehyde Dehydrogenase (ALDH): Some isothiocyanates act as inhibitors of

ALDH, an enzyme associated with cancer stem cells and drug resistance.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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